Cas no 1860178-60-4 (1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol)

• Product Name: 1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol
• CAS No: 1860178-60-4
• MF: C₇H₁₅FN₂O₂
• MW: 178.204605340958
• CID: 5913616
• PubChem ID: 165598376
• Update Time: 2025-08-04

1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1652504
• 1-fluoro-3-[(morpholin-4-yl)amino]propan-2-ol
• 1860178-60-4
• 1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol

• Inchi： 1S/C7H15FN2O2/c8-5-7(11)6-9-10-1-3-12-4-2-10/h7,9,11H,1-6H2
• InChI Key： XQCDLDFIVIXGFW-UHFFFAOYSA-N
• SMILES： FCC(CNN1CCOCC1)O

Computed Properties

• Exact Mass: 178.11175589g/mol
• Monoisotopic Mass: 178.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 44.7Ų

Additional information on 1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol

Introduction to 1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol (CAS No. 1860178-60-4)

1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol, also known by its CAS number 1860178-60-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a fluoro-substituted propanol backbone and a morpholine amino group. These structural features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigations.

The chemical formula of 1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol is C₇H₁₅FN₂O₂. Its molecular weight is approximately 186.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and amine coupling steps. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale studies and potential large-scale production.

In recent years, 1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol has been the focus of several research studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of interest is its role as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent activity as a selective inhibitor of the transient receptor potential (TRP) channels, which are involved in various physiological processes such as pain sensation and temperature regulation.

Beyond its potential as an ion channel modulator, 1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol has also shown promise in the treatment of neurological disorders. A preclinical study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can effectively reduce neuroinflammation and improve cognitive function in animal models of Alzheimer's disease. The mechanism underlying these effects is thought to involve the modulation of microglial activation and the reduction of pro-inflammatory cytokines.

The pharmacokinetic properties of 1-Fluoro-3-[(morpholin-4-yl)amino]propan-2-ol have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Specifically, the compound exhibits good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens.

In addition to its therapeutic potential, 1-Fluoro-3-[(morpholin-4-y l)amino]propan -2 -ol has been explored for its utility as a research tool in drug discovery and development. Its ability to selectively target specific ion channels and receptors makes it valuable for high-throughput screening assays and structure-function studies. This versatility has led to its adoption by several pharmaceutical companies and academic laboratories as a key component in their drug discovery pipelines.

The safety profile of 1 -Flu oro -3 -[ (m orpholin -4 -yl )amino ]pro pan -2 -ol is another important aspect that has been thoroughly investigated. Preclinical toxicology studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1 -Flu oro -3 -[ (m orpholin -4 -yl )amino ]pro pan -2 -ol (CAS No. 1860178 -60 -4 ) represents a promising compound with diverse applications in both research and medicine . Its unique chemical structure , favorable pharmacokinetic properties , and potential therapeutic effects make it an exciting area of ongoing investigation . As research continues to advance , it is likely that new insights into the mechanisms of action and clinical applications of this compound will emerge , further solidifying its importance in the field of medicinal chemistry .